Cas no 2011010-11-8 (Regorafenib Impurity 26)

• Product name: Regorafenib Impurity 26
• CAS No: 2011010-11-8
• MF: C₁₄H₆Cl₂F₆N₂
• MW: 387.107262134552
• CID: 6778012
• PubChem ID: 121234406

Regorafenib Impurity 26 Chemical and Physical Properties

Names and Identifiers

• 2011010-11-8
• 4,4'-Dichloro-3,3'-bis(trifluoromethyl)azobenzene
• MFCD31008975
• Regorafenib Impurity 26

• Inchi： 1S/C14H6Cl2F6N2/c15-11-3-1-7(5-9(11)13(17,18)19)23-24-8-2-4-12(16)10(6-8)14(20,21)22/h1-6H/b24-23+
• InChI Key： CZPKKZHYGGJGCQ-WCWDXBQESA-N
• SMILES： ClC1=CC=C(C=C1C(F)(F)F)/N=N/C1=CC=C(C(C(F)(F)F)=C1)Cl

Computed Properties

• Exact Mass: 385.9812226g/mol
• Monoisotopic Mass: 385.9812226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.7Ų
• XLogP3: 6.7